Cas no 658687-40-2 (2(1H)-Pyrimidinone, 4-[2-(2-thienyl)ethenyl]-6-(trifluoromethyl)-)

• Product Name: 2(1H)-Pyrimidinone, 4-[2-(2-thienyl)ethenyl]-6-(trifluoromethyl)-
• CAS No: 658687-40-2
• MF: C₁₁H₇F₃N₂OS
• MW: 272.246291399002
• CID: 1696486
• Update Time: 2024-09-02

2(1H)-Pyrimidinone, 4-[2-(2-thienyl)ethenyl]-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone, 4-[2-(2-thienyl)ethenyl]-6-(trifluoromethyl)-

• Inchi： 1S/C11H7F3N2OS/c12-11(13,14)9-6-7(15-10(17)16-9)3-4-8-2-1-5-18-8/h1-6H,(H,15,16,17)
• InChI Key： XUBVODSCEFVQPY-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C(F)(F)F)=CC(C=CC2SC=CC=2)=N1

Computed Properties

• Exact Mass: 272.02321

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• PSA: 41.46
• pka: 6.12±0.10(Predicted)